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In the landscape of kinase research and drug discovery, peptide substrates are indispensable

tools for assaying kinase activity and determining inhibitor specificity. Among the plethora of

available substrates, SGKtide and Crosstide are widely utilized for studying specific branches

of the kinome. This guide provides a detailed comparison of their kinase selectivity, supported

by available experimental data, to aid researchers in selecting the appropriate tool for their

studies.

Introduction to SGKtide and Crosstide
SGKtide is a synthetic peptide with the sequence CKKRNRRLSVA. It is primarily recognized

as a substrate for the Serum/Glucocorticoid-regulated Kinase (SGK) family and the related

NDR (Nuclear Dbf2-related) family of kinases. Its sequence is derived from a phosphorylation

site consensus for these kinases.

Crosstide, with the sequence GRPRTSSFAEG, is a synthetic peptide corresponding to the

phosphorylation site of Glycogen Synthase Kinase 3 (GSK3) that is targeted by Akt (also

known as Protein Kinase B, PKB). It is a well-established and widely used substrate for Akt and

is also known to be phosphorylated by other kinases in the AGC kinase family, such as

MAPKAP Kinase-1 (RSK) and p70 S6 Kinase (S6K).

Kinase Selectivity Profile
The utility of a peptide substrate is largely defined by its selectivity towards different kinases.

An ideal substrate would be exclusively phosphorylated by a single kinase or a specific kinase
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family, thereby providing a clear and unambiguous readout of its activity. The following table

summarizes the known kinase targets for SGKtide and Crosstide based on available literature.

Feature SGKtide Crosstide

Peptide Sequence CKKRNRRLSVA GRPRTSSFAEG

Primary Kinase Target(s)

SGK family (SGK1, SGK2,

SGK3), NDR family (NDR1,

NDR2)

Akt family (Akt1, Akt2, Akt3)

Other Known Kinases

LATS1/MOBKL1A,

LATS2/MOBKL1A, PAK4,

PAK6

MAPKAP Kinase-1 (RSK), p70

S6 Kinase (S6K), SGK

Primary Signaling Pathway PI3K/PDK1/SGK Pathway PI3K/Akt/mTOR Pathway

Quantitative Comparison of Kinase Phosphorylation
Direct, head-to-head quantitative comparisons of the phosphorylation efficiency of SGKtide
and Crosstide across a broad kinase panel are not readily available in the public domain.

However, some kinetic data for Crosstide with its primary target, Akt1, has been reported.

Peptide Kinase K M V max Notes

Crosstide Human Akt1

~5-fold lower

than truncated B-

5/I

Similar to

truncated B-5/I

Lower K M

suggests a

higher affinity for

Akt1.

SGKtide Various
Not Publicly

Available

Not Publicly

Available

Quantitative

kinetic data for

SGKtide across

a panel of

kinases is not

readily found in

the literature,

highlighting a

knowledge gap.
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Disclaimer: The kinetic data for Crosstide is based on a comparison with another peptide

substrate (B-5/I) and not a direct measurement presented in isolation. The absence of

comparable data for SGKtide prevents a direct quantitative comparison.

Signaling Pathways
The primary kinases targeted by SGKtide and Crosstide, SGK and Akt respectively, are key

downstream effectors of the phosphoinositide 3-kinase (PI3K) pathway. Understanding their

position in these signaling cascades is crucial for interpreting experimental results.
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To cite this document: BenchChem. [SGKtide vs. Crosstide: A Comparative Analysis of
Kinase Selectivity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12385890#comparing-the-kinase-selectivity-of-
sgktide-and-crosstide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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